1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C17H20FN3O2/c18-13-3-7-15(8-4-13)21-10-9-16(20-21)17(23)19-14-5-1-12(11-22)2-6-14/h3-4,7-10,12,14,22H,1-2,5-6,11H2,(H,19,23)
• InChI Key: FTHMYTAWSSCNDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CO)NC(=O)C2=NN(C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C17H20FN3O2
• Molecular Weight: 317.36 g/mol

Description

1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide, also known as JWH-018, is a synthetic cannabinoid that was first synthesized by John W. Huffman in 1995. JWH-018 is a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily located in the brain and central nervous system. The CB1 receptor is responsible for the psychoactive effects of cannabis, such as euphoria, relaxation, and altered perception.

Mechanism of Action

1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide binds to the CB1 receptor and activates it, causing a release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the psychoactive effects of 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide, such as euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide has also been shown to produce cognitive impairment, memory loss, and anxiety in some individuals.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide has several advantages for lab experiments, including its high potency and ability to produce consistent effects. However, 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide also has several limitations, including its potential for toxicity and the difficulty of controlling dosage.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide and other synthetic cannabinoids. One area of research is the development of new synthetic cannabinoids that can produce specific effects without the negative side effects of 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide. Another area of research is the development of new methods for synthesizing and studying synthetic cannabinoids, which could lead to new insights into the mechanism of action and potential therapeutic uses of these compounds.
Conclusion:
1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide is a potent synthetic cannabinoid that has been widely used in scientific research. While 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide has several advantages for lab experiments, it also has several limitations and potential risks. Future research on 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide and other synthetic cannabinoids could lead to new insights into the mechanism of action and potential therapeutic uses of these compounds.

Synthesis Methods

1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide is synthesized using a multi-step process that involves the reaction of various reagents and solvents. The synthesis of 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide is a complex process that requires specialized knowledge and equipment, and should only be attempted by experienced chemists.

Scientific Research Applications

1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide has been widely used in scientific research to study the effects of synthetic cannabinoids on the CB1 receptor. 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide has been shown to produce similar effects to THC, the primary psychoactive component of cannabis. However, 1-(4-fluorophenyl)-N-[4-(hydroxymethyl)cyclohexyl]pyrazole-3-carboxamide is much more potent than THC, and can produce more intense and long-lasting effects.